N-{3-ethoxy-4-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3-ethoxy-4-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C23H28N4O3/c1-5-28-23-13-19(14-26-27-15-24-25-16-27)7-9-21(23)29-10-11-30-22-12-18(4)6-8-20(22)17(2)3/h6-9,12-17H,5,10-11H2,1-4H3/b26-14+
• InChI Key: MEDJODAAGLEVRF-VULFUBBASA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NN2C=NN=C2)OCCOC3=C(C=CC(=C3)C)C(C)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OCCOC3=C(C=CC(=C3)C)C(C)C
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives typically involves the reaction of ester ethoxycarbonylhydrazones with primary amines. This method has been utilized to create a variety of triazole derivatives exhibiting significant antimicrobial activities. For instance, Bektaş et al. (2010) described the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives through this method, showcasing the chemical versatility and synthetic accessibility of triazole compounds (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Molecular Structure Analysis

The molecular structure of triazole derivatives is characterized by their triazole ring, which significantly influences their chemical behavior and interactions. The triazole ring can engage in various chemical reactions, providing a versatile scaffold for further chemical modifications. The structure-activity relationship (SAR) is crucial in understanding the chemical properties of these compounds, as demonstrated in studies where modifications to the triazole ring or its substituents lead to varied chemical behaviors.

Chemical Reactions and Properties

1,2,4-Triazole derivatives undergo a range of chemical reactions, including alkylation, acylation, and nucleophilic substitution reactions. These reactions are pivotal in the modification of the triazole core, influencing the physical and chemical properties of the final compounds. For example, Panchal and Patel (2011) discussed the preparation of N-(5-(Substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine, demonstrating the reactivity of the triazole moiety toward cyclization reactions with hydrazine hydrate (Panchal & Patel, 2011).

Safety and Hazards

Sigma-Aldrich, a supplier of this compound, does not provide specific safety and hazard information. They mention that the buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

The future directions for this compound would depend on its potential applications. Given that it’s part of a collection of rare and unique chemicals provided to early discovery researchers, it could be used in various research contexts, including drug discovery, materials science, and others.